Cas no 1096802-82-2 (5-Methoxy-2-nitro-4-(2,2,2-trifluoroethoxy)benzoic acid)

• Product Name: 5-Methoxy-2-nitro-4-(2,2,2-trifluoroethoxy)benzoic acid
• CAS No: 1096802-82-2
• MF: C₁₀H₈F₃NO₆
• MW: 295.168833732605
• CID: 5707092
• PubChem ID: 43311661
• Update Time: 2023-10-31

5-Methoxy-2-nitro-4-(2,2,2-trifluoroethoxy)benzoic acid Chemical and Physical Properties

Names and Identifiers

• EN300-53012
• 1096802-82-2
• CS-0250970
• 5-methoxy-2-nitro-4-(2,2,2-trifluoroethoxy)benzoicacid
• Z415631586
• 5-methoxy-2-nitro-4-(2,2,2-trifluoroethoxy)benzoic acid
• AKOS008129027
• Benzoic acid, 5-methoxy-2-nitro-4-(2,2,2-trifluoroethoxy)-
• 5-Methoxy-2-nitro-4-(2,2,2-trifluoroethoxy)benzoic acid

• Inchi： 1S/C10H8F3NO6/c1-19-7-2-5(9(15)16)6(14(17)18)3-8(7)20-4-10(11,12)13/h2-3H,4H2,1H3,(H,15,16)
• InChI Key： PLSRDXYNRAFFIL-UHFFFAOYSA-N
• SMILES： FC(COC1C=C(C(C(=O)O)=CC=1OC)[N+](=O)[O-])(F)F

Computed Properties

• Exact Mass: 295.03037146g/mol
• Monoisotopic Mass: 295.03037146g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 9
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 369
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 102Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Nitrobenzoic acids and derivatives
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Benzoic acids and derivatives Nitrobenzoic acids and derivatives